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Compound of Interest

Compound Name: (2-Hydroxyethyl)iminodiacetic acid

Cat. No.: B1293583

Essential Safety and Handling Guide for (2-
Hydroxyethyl)iminodiacetic Acid

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling (2-Hydroxyethyl)iminodiacetic acid, tailored for researchers,
scientists, and drug development professionals.

(2-Hydroxyethyl)iminodiacetic acid is a chemical that requires careful handling to mitigate
potential health risks. It is classified as a hazardous substance that can cause skin and eye

irritation, and may also cause respiratory irritation.[1][2][3] Adherence to the following safety
protocols is crucial for ensuring a safe laboratory environment.

Personal Protective Equipment (PPE)

The use of appropriate Personal Protective Equipment is mandatory to prevent direct contact
and inhalation.
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PPE Category

Item

Specification

Eye/Face Protection

Safety Glasses/Goggles

Chemical safety goggles or
glasses compliant with OSHA's
29 CFR 1910.133 or European
Standard EN166 should be
worn.[4] Do not wear contact
lenses when handling this

chemical.[1]

Skin Protection

Gloves

Wear appropriate protective
gloves.[3][4] For brief contact,
a glove with a protection class
of 3 or higher (breakthrough
time >60 minutes) is
recommended. For prolonged
or repeated contact, a
protection class of 5 or higher
(breakthrough time >240

minutes) is advised.[1]

Protective Clothing

Wear appropriate protective
clothing to prevent skin
exposure, such as a lab coat,

overalls, or a P.V.C. apron.[1]

[4]

Respiratory Protection

Dust Mask/Respirator

A NIOSH-approved N95 dust
mask or a respirator compliant
with OSHA's 29 CFR 1910.134
and ANSI Z88.2 requirements
or European Standard EN 149
should be used when
ventilation is inadequate or if
significant quantities of dust

may become airborne.[3][4][5]

Operational Handling and Storage
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Proper handling and storage procedures are critical to minimize exposure and maintain
chemical integrity.

Handling:

» Avoid all personal contact, including the inhalation of dust.[1]

e Use in a well-ventilated area.[1][4]

e Do not eat, drink, or smoke when handling.[1]

» Wash hands thoroughly with soap and water after handling.[1][4]

¢ Minimize dust generation and accumulation.[4]

o Keep containers securely sealed when not in use.[1]

Storage:

Store in a cool, dry, and well-ventilated area.[1][4]

Keep containers tightly closed.[4]

Store away from incompatible materials such as strong oxidizing agents.[1][6]

Protect containers from physical damage and check regularly for leaks.[1]

Emergency Procedures

Immediate and appropriate responses to emergencies can significantly reduce harm.
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Emergency Situation

Procedural Steps

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do.[2][4] Seek

medical attention.[4]

Skin Contact

Immediately flush skin with plenty of soap and
water for at least 15 minutes while removing
contaminated clothing and shoes.[4][7] Get

medical aid if irritation persists.[4]

Inhalation

Remove from exposure to fresh air immediately.
[4] If not breathing, give artificial respiration. If
breathing is difficult, give oxygen.[4] Seek

medical attention.[4]

Ingestion

Do NOT induce vomiting. If the person is
conscious and alert, rinse their mouth and drink
2-4 cupfuls of milk or water.[4] Never give
anything by mouth to an unconscious person.[4]

Seek immediate medical attention.[4]

Spills

Minor Spills: Clean up immediately.[1] Wear
protective clothing, gloves, safety glasses, and a
dust respirator.[1] Use dry clean-up procedures
to avoid generating dust.[1] Sweep or vacuum
up the material and place it in a clean, dry,
sealable, and labeled container for disposal.[1]
[4] Major Spills: Alert personnel in the area and
emergency responders.[1] Control personal
contact by wearing appropriate PPE.[1] Prevent

spillage from entering drains or water courses.

[1]

Disposal Plan
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Proper disposal of (2-Hydroxyethyl)iminodiacetic acid and its containers is essential to
prevent environmental contamination.

o Chemical Disposal: Dispose of the waste material in accordance with national and local
regulations.[2] This may involve burial in a licensed landfill or incineration in a licensed
apparatus after mixing with a suitable combustible material.[1] Do not mix with other waste.

[2]

o Container Disposal: Leave the chemical in its original container.[2] Handle uncleaned
containers as you would the product itself.[2] Decontaminate empty containers and observe
all label safeguards until they are cleaned and destroyed.[1]
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Workflow for Handling (2-Hydroxyethyl)iminodiacetic Acid

Preparation

Assess Risks

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Handling;rocedure

Use in a Well-Ventilated Area

Minimize Dust Generation

Post-Handling
Y

Securely Seal Container

Y

Wash Hands Thoroughly

T
|
Emergency Response |

Spill or Exposure?

Yes (Exposure)

Contain and Clean Spill

Yes (Spill)

Follow First-Aid Procedures No

10
~~o D|s%osal

Dispose of Waste
(Following Regulations)

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of (2-Hydroxyethyl)iminodiacetic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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